Cas no 1694785-44-8 (Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate
• CAS No: 1694785-44-8
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5275910
• PubChem ID: 165873317
• Update Time: 2025-06-11

Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate
• EN300-685509
• 1694785-44-8
• Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O2S/c1-3-13-9(12)7-4-5-10-8(11-7)6-14-2/h4-5H,3,6H2,1-2H3
• InChI Key： GEYYYUMCPYPYFZ-UHFFFAOYSA-N
• SMILES： S(C)CC1N=CC=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.4Ų

Additional information on Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate

Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate (CAS No. 1694785-44-8): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate, a compound with the CAS number 1694785-44-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and molecular biology studies.

The molecular structure of Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate incorporates a pyrimidine core, which is a pivotal scaffold in medicinal chemistry. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis. The presence of an ethyl ester group at the 4-position and a (methylsulfanyl)methyl substituent at the 2-position imparts distinct chemical properties that make this compound particularly intriguing for researchers.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with therapeutic potential. These compounds are being explored for their efficacy in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate stands out among these due to its unique combination of structural features that may enhance its bioactivity and selectivity.

One of the most compelling aspects of Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrimidine ring serves as a versatile platform for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where precision and specificity are paramount.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The (methylsulfanyl)methyl group in Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate contributes to its hydrophilic nature, which can improve solubility and bioavailability. This feature is crucial for developing drugs that can effectively interact with biological targets while maintaining stability in physiological conditions.

The ethyl ester group at the 4-position of the pyrimidine ring offers another layer of modularity. Ester groups are frequently used in drug design due to their ability to be hydrolyzed into carboxylic acids, which can enhance binding affinity or metabolic clearance. This property makes Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate a promising candidate for further derivatization to create novel therapeutic agents.

Advances in computational chemistry have also played a significant role in understanding the potential applications of Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict how this compound might behave within complex biological systems, guiding the development of more effective treatments.

In the context of oncology research, pyrimidine-based compounds have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate has been investigated for its potential to disrupt signaling pathways that are aberrantly activated in tumor cells. Preliminary experiments suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable tool for further investigation.

The field of chemical biology continues to evolve rapidly, driven by advancements in synthetic chemistry and biotechnology. Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate exemplifies how interdisciplinary approaches can lead to the discovery of novel compounds with significant therapeutic potential. By leveraging the unique properties of this molecule, researchers aim to develop innovative strategies for treating human diseases.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with them in precise ways. Ethyl 2-[(methylsulfanyl)methyl]pyrimidine-4-carboxylate represents a testament to this progress, embodying the spirit of innovation that characterizes modern chemical biology research. Its development underscores the importance of collaboration between chemists, biologists, and pharmacologists in advancing therapeutic solutions.